Cas no 2229560-85-2 (1-(1,5-dimethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(1,5-dimethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-amine
• CAS No: 2229560-85-2
• MF: C₇H₁₀F₃N₃
• MW: 193.16961145401
• CID: 6437805
• PubChem ID: 165681275
• Update Time: 2025-11-07

1-(1,5-dimethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,5-dimethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-amine
• 2229560-85-2
• EN300-1955630

• Inchi： 1S/C7H10F3N3/c1-4-3-5(12-13(4)2)6(11)7(8,9)10/h3,6H,11H2,1-2H3
• InChI Key： LVSJOESVGPSOHH-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C)N(C)N=1)N)(F)F

Computed Properties

• Exact Mass: 193.08268182g/mol
• Monoisotopic Mass: 193.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1,5-dimethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-amine

Research Briefing on 1-(1,5-dimethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-amine (CAS: 2229560-85-2)

1-(1,5-dimethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-amine (CAS: 2229560-85-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrazole core and trifluoroethylamine moiety, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The synthesis of 1-(1,5-dimethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-amine involves a multi-step process, starting from commercially available precursors. Researchers have optimized the reaction conditions to achieve high yields and purity, which are critical for its subsequent use in drug discovery. The compound's structural features, including the electron-withdrawing trifluoromethyl group, contribute to its stability and reactivity, enabling its incorporation into more complex pharmacophores.

Recent pharmacological studies have highlighted the compound's potential as a scaffold for designing inhibitors targeting specific enzymes involved in inflammatory and metabolic pathways. For instance, preliminary in vitro assays have demonstrated its ability to modulate the activity of certain kinases and proteases, suggesting its utility in treating conditions such as autoimmune diseases and cancer. Additionally, its pharmacokinetic properties, including solubility and metabolic stability, are currently under investigation to further assess its drug-likeness.

In the context of drug development, 1-(1,5-dimethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-amine has been employed as a building block in the synthesis of novel small-molecule therapeutics. Its versatility is evidenced by its incorporation into libraries of compounds screened for activity against various biological targets. Collaborative efforts between academic and industrial researchers have accelerated the exploration of its applications, with several patents filed in recent years covering its use in proprietary drug formulations.

Despite its promising attributes, challenges remain in the optimization of 1-(1,5-dimethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-amine for clinical use. Issues such as selectivity, off-target effects, and potential toxicity need to be addressed through rigorous preclinical testing. Ongoing research aims to elucidate the compound's mechanism of action and identify its most viable therapeutic indications. Future directions may include structural modifications to enhance its efficacy and reduce adverse effects.

In conclusion, 1-(1,5-dimethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-amine represents a valuable addition to the toolkit of medicinal chemists and pharmacologists. Its unique chemical structure and biological activity profile position it as a compound of interest for further investigation. As research progresses, it is anticipated that this molecule will contribute to the development of new therapeutic agents addressing unmet medical needs.